Cas no 1797983-86-8 (6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide)

• Product Name: 6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide
• CAS No: 1797983-86-8
• MF: C₂₁H₁₈N₂O₂S
• MW: 362.444823741913
• CID: 5917567
• PubChem ID: 71809971
• Update Time: 2025-05-21

6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide
• AKOS024566809
• 6-methoxy-N-(2-(thiophen-3-yl)benzyl)-1H-indole-2-carboxamide
• 1797983-86-8
• F6445-6875
• 6-METHOXY-N-{[2-(THIOPHEN-3-YL)PHENYL]METHYL}-1H-INDOLE-2-CARBOXAMIDE

• Inchi： 1S/C21H18N2O2S/c1-25-17-7-6-14-10-20(23-19(14)11-17)21(24)22-12-15-4-2-3-5-18(15)16-8-9-26-13-16/h2-11,13,23H,12H2,1H3,(H,22,24)
• InChI Key： SUAMFCSZPFAPSY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OC)=C2)C=C1C(NCC1=CC=CC=C1C1C=CSC=1)=O

Computed Properties

• Exact Mass: 362.10889899g/mol
• Monoisotopic Mass: 362.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 82.4Ų

Additional information on 6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide

6-Methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide (CAS No. 1797983-86-8): A Comprehensive Overview

6-Methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide (CAS No. 1797983-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, with its unique structural features combining an indole core, a methoxy group, and a thiophene-containing benzyl substituent, presents intriguing possibilities for drug discovery and development. In this detailed exploration, we examine its chemical properties, potential applications, and relevance in contemporary research.

The compound belongs to the class of indole-2-carboxamide derivatives, which are known for their diverse biological activities. The presence of both methoxy and thiophene moieties in its structure enhances its potential for interacting with various biological targets. Researchers are particularly interested in its pharmacokinetic properties and structure-activity relationships, as these aspects are crucial for developing novel therapeutic agents.

Recent studies have highlighted the importance of 6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide in addressing challenges related to neurodegenerative diseases and inflammatory conditions. Its structural similarity to known bioactive molecules makes it a promising candidate for further investigation. Additionally, the compound's potential role in enzyme modulation and receptor binding has sparked interest among medicinal chemists.

From a synthetic chemistry perspective, the preparation of 6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide involves multi-step organic transformations. The process typically begins with the functionalization of the indole core, followed by the introduction of the methoxy group and subsequent coupling with the thiophene-containing benzylamine derivative. These synthetic routes are continuously optimized to improve yield and purity, which are critical factors for research and potential commercial applications.

The compound's physicochemical properties have been carefully characterized. It exhibits moderate solubility in common organic solvents, which is advantageous for formulation development. Its stability profile under various conditions is currently being evaluated to ensure its suitability for long-term storage and handling in laboratory settings. These characteristics are particularly important when considering the compound's potential transition from research to clinical applications.

In the context of current pharmaceutical trends, 6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide aligns with the growing interest in small molecule therapeutics for complex diseases. The compound's molecular weight and lipophilicity fall within the desirable ranges for blood-brain barrier penetration, making it especially relevant for central nervous system (CNS) drug development. This aspect has become increasingly important as the scientific community seeks new treatments for neurological disorders.

Quality control and analytical characterization of 6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide typically involve advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound's identity, purity, and consistency across different batches, which are essential requirements for reliable research outcomes and potential regulatory submissions.

The commercial availability of 6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide has expanded in recent years, reflecting its growing importance in chemical research. Several specialized suppliers now offer this compound in various quantities, catering to the needs of academic institutions, pharmaceutical companies, and contract research organizations. The pricing and availability trends indicate a stable market for this research chemical, with potential for growth as its applications become more established.

Future research directions for 6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide may include more extensive biological screening, structural optimization studies, and formulation development. The compound's versatility makes it a valuable tool for exploring new therapeutic avenues and understanding fundamental biochemical processes. As the scientific community continues to investigate its potential, we may see this molecule play a significant role in addressing unmet medical needs.

For researchers working with 6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide, proper handling and storage recommendations include protection from light and moisture, as these factors could potentially affect the compound's stability. Standard laboratory safety protocols should be followed when working with this material, including the use of appropriate personal protective equipment and proper ventilation.

The intellectual property landscape surrounding 6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide is evolving, with several patents and publications describing its synthesis and potential applications. This legal framework is important for organizations considering the development of products based on this compound, as it helps navigate the complex terrain of pharmaceutical innovation and commercialization.

In conclusion, 6-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]-1H-indole-2-carboxamide (CAS No. 1797983-86-8) represents an exciting area of research at the intersection of medicinal chemistry and drug discovery. Its unique structural features and potential biological activities make it a compound worth watching as scientific understanding progresses and new applications emerge in the coming years.